Cas no 16329-23-0 (Bicyclo[2.2.1]heptane-2,3-diol,(1R,2S,3R,4S)-rel-)
16329-23-0 structure
Product Name:Bicyclo[2.2.1]heptane-2,3-diol,(1R,2S,3R,4S)-rel-
CAS No:16329-23-0
MF:C7H12O2
MW:128.168982505798
CID:121582
PubChem ID:11051668
Update Time:2025-04-18
Bicyclo[2.2.1]heptane-2,3-diol,(1R,2S,3R,4S)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.1]heptane-2,3-diol,(1R,2S,3R,4S)-rel-
- cis-exo-2,3-norbornanediol
- SCHEMBL1127898
- (1S*,2R*,3S*,4R*)-Bicyclo[2.2.1]heptane-2,3-diol
- 16329-23-0
- DTXSID50878993
-
- Inchi: 1S/C7H12O2/c8-6-4-1-2-5(3-4)7(6)9/h4-9H,1-3H2/t4-,5+,6+,7-
- InChI Key: HNMVZUWXQLASRL-RNGGSSJXSA-N
- SMILES: O[C@@H]1[C@@H]([C@H]2CC[C@@H]1C2)O
Computed Properties
- Exact Mass: 128.083729621g/mol
- Monoisotopic Mass: 128.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.292
- Boiling Point: 283.9°Cat760mmHg
- Flash Point: 143.6°C
- Refractive Index: 1.59
Bicyclo[2.2.1]heptane-2,3-diol,(1R,2S,3R,4S)-rel- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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